![molecular formula C14H20O2 B3826100 bicyclo[10.1.0]trideca-4,8-diene-13-carboxylic acid](/img/structure/B3826100.png)
bicyclo[10.1.0]trideca-4,8-diene-13-carboxylic acid
Overview
Description
Bicyclo[10.1.0]trideca-4,8-diene-13-carboxylic acid is a chemical compound with the CAS Number: 329912-79-0 . It has a molecular weight of 220.31 . The IUPAC name for this compound is the same as the common name .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H20O2/c15-14(16)13-11-9-7-5-3-1-2-4-6-8-10-12(11)13/h3-6,11-13H,1-2,7-10H2,(H,15,16)/b5-3-,6-4+ . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and the presence of any double bonds.Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : Bicyclo[10.1.0]trideca-4,8-diene-13-carboxylic acid and similar compounds have been synthesized using various techniques. For instance, 10,11-Bistrifluoromethyl-i,o-bicyclo[7.2.2]trideca-10,12-diene, a related compound, was synthesized via the Diels-Alder addition, demonstrating the applicability of this method in synthesizing complex bicyclic compounds (Gassman et al., 1979).
- Crystal and Molecular Structure : The crystal and molecular structures of similar bicyclic compounds have been explored. For example, the structure of bicyclo[2,2,2]octadiene-2,5-dicarboxylic acid was determined using symbolic addition procedures and X-ray crystallography, highlighting the importance of structural analysis in understanding these compounds (Hechtfischer et al., 1970).
Chemical Reactions and Properties
- Chemical Reactions : Various chemical reactions involving bicyclic compounds have been studied. For instance, the Degenerate Cope Rearrangement of Tetracyclo[7.3.1.0 2,8 .0 4,12 ]trideca-5,10-diene, a structurally related compound, was investigated to understand its kinetics and reaction mechanisms (Grimme & Krauthäuser, 1997).
- Functionalization and Derivatives : The synthesis of various derivatives of bicyclic compounds has been a focus area. For instance, synthesis of 6-functionalized tricyclodecadienones using radical decarboxylation shows the potential for creating diverse derivatives of these compounds (Zhu et al., 1995).
Advanced Applications
- Organic Synthesis and Catalysis : Bicyclic compounds have been used in the synthesis of complex organic structures and as ligands in catalytic processes. For example, C2-symmetric bicyclo[2.2.2]octa-2,5-dienes were prepared and used for rhodium-catalyzed asymmetric 1,4-addition of arylboronic acids, demonstrating the utility of these compounds in asymmetric synthesis and catalysis (Otomaru et al., 2005).
Safety and Hazards
properties
IUPAC Name |
(4Z,8E)-bicyclo[10.1.0]trideca-4,8-diene-13-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O2/c15-14(16)13-11-9-7-5-3-1-2-4-6-8-10-12(11)13/h3-6,11-13H,1-2,7-10H2,(H,15,16)/b5-3-,6-4+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOZRVTUKBUOZNP-CIIODKQPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=CCCC2C(C2C(=O)O)CCC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C\1C/C=C\CCC2C(C2C(=O)O)CC/C=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.